1,3-Bis(3,5-di-t-butyl-4-hydroxyphenyl)-2-nitropropane

• CAS No.: 61511-42-0
• Molecular Formula: C31H47NO4
• Molecular Weight: 497.7 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[3-(3,5-ditert-butyl-4-hydroxyphenyl)-2-nitropropyl]phenol
• InChI: InChI=1S/C31H47NO4/c1-28(2,3)22-15-19(16-23(26(22)33)29(4,5)6)13-21(32(35)36)14-20-17-24(30(7,8)9)27(34)25(18-20)31(10,11)12/h15-18,21,33-34H,13-14H2,1-12H3
• InChI Key: RJUDXNIPVGJOGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CC(CC2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)[N+](=O)[O-]

Description

1,3-Bis(3,5-di-t-butyl-4-hydroxyphenyl)-2-nitropropane is a useful research compound. Its molecular formula is C31H47NO4 and its molecular weight is 497.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 14.5 g (0.22 mole) of 85% potassium hydroxide in 300 ml of methanol was added in a stream of nitrogen to exclude air 13.4 g (0.22 mole) of nitromethane and 50.0 g (0.2 mole) of 2.6-di-t-butyl-4-methoxymethylphenol. The magenta solution was stirred for one hour at reflux, with exclusion of air. After cooling somewhat, the solution was neutralized with 13 ml of acetic acid and chilled. A thick paste formed which was filtered, washed and dried. The resulting tan powder (48.1 g, mp 152°-154° C) was recrystallized from 500 ml of heptane, after filtering insoluble matter (10.4 g). The yield of tan crystals was 32.3 g, mp 161°-165° C.